Cas no 61346-98-3 (2,4-Hexadienoic acid, 6-(diethylamino)-, ethyl ester, hydrochloride)
61346-98-3 structure
Product Name:2,4-Hexadienoic acid, 6-(diethylamino)-, ethyl ester, hydrochloride
CAS No:61346-98-3
MF:C12H22ClNO2
MW:247.76158285141
CID:483030
PubChem ID:71396714
Update Time:2025-04-19
2,4-Hexadienoic acid, 6-(diethylamino)-, ethyl ester, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadienoic acid, 6-(diethylamino)-, ethyl ester, hydrochloride
- ethyl 6-(diethylamino)hexa-2,4-dienoate,hydrochloride
- DTXSID50818258
- 61346-98-3
- Ethyl 6-(diethylamino)hexa-2,4-dienoate--hydrogen chloride (1/1)
-
- Inchi: 1S/C12H21NO2.ClH/c1-4-13(5-2)11-9-7-8-10-12(14)15-6-3;/h7-10H,4-6,11H2,1-3H3;1H
- InChI Key: PMEYJNQDQZWJRR-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(C=CC=CCN(CC)CC)=O
Computed Properties
- Exact Mass: 247.13406
- Monoisotopic Mass: 247.1339066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 8
- Complexity: 218
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 2
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- PSA: 29.54
2,4-Hexadienoic acid, 6-(diethylamino)-, ethyl ester, hydrochloride Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
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Jason Wan Lab Chip, 2020,20, 4528-4538
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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